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Compound of Interest

Compound Name: Boc-Pyr-OtBu

Cat. No.: B8797260 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like Boc-Pyr-OtBu
((S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester). This guide provides immediate,

essential safety protocols and logistical information to foster a secure and efficient research

environment.

Chemical Identifier:

Name: (S)-N-Boc-2-pyrrolidone-5-carboxylic acid t-butyl ester

Abbreviation: Boc-Pyr-OtBu

CAS Number: 91229-91-3

Hazard Identification: According to the Safety Data Sheet, Boc-Pyr-OtBu is classified as a

hazardous substance with the following risk statements[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Strict adherence to the use of appropriate Personal Protective Equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE for handling Boc-Pyr-OtBu.

PPE Category Item Specification/Standard

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., Nitrile rubber). Wash and

dry hands thoroughly after

handling.

Eye/Face Protection Safety Glasses/Goggles

Must be worn to prevent eye

contact. A face shield may be

required if there is a risk of

splashing.

Skin and Body Protective Clothing

Lab coat or other suitable

protective clothing to prevent

skin contact.

Respiratory Respiratory Protection

Use only in a well-ventilated

area. If dust or aerosols are

generated, a dust respirator

should be used.[1]

Experimental Protocols: Handling and Disposal
Safe Handling Protocol:

Engineering Controls: All handling of Boc-Pyr-OtBu should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust or vapors[1].

Pre-Handling Check: Before use, inspect the container for any damage. Ensure all

necessary PPE is correctly donned.

Dispensing: Avoid generating dust when handling the solid compound. Use appropriate tools

(e.g., spatula) for transferring the substance.
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Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not

eat, drink, or smoke in the laboratory area.

Contaminated Clothing: Remove any contaminated clothing immediately and wash it before

reuse[1].

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if you feel unwell[1].

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. If skin

irritation occurs, seek medical advice[1].

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention[1].

Disposal Plan:

All waste materials, including empty containers and contaminated PPE, must be disposed of in

accordance with local, state, and federal regulations.

Waste Collection: Collect waste Boc-Pyr-OtBu and any contaminated materials in a

designated, labeled, and sealed container.

Disposal Route: The container should be sent to an approved waste disposal plant. Do not

allow the product to enter drains or waterways[1][2].

Workflow for Handling Boc-Pyr-OtBu
The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
Pyr-OtBu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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